Cas no 34679-09-9 (5-bromo-6-(methoxymethyl)-1,3-benzodioxole)
34679-09-9 structure
Product Name:5-bromo-6-(methoxymethyl)-1,3-benzodioxole
CAS No:34679-09-9
MF:C9H9BrO3
MW:245.069962263107
CID:919421
PubChem ID:232497
Update Time:2025-04-19
5-bromo-6-(methoxymethyl)-1,3-benzodioxole Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-6-(methoxymethyl)-1,3-benzodioxole
- 1-bromo-2-(methoxymethyl)-4,5-(methylenedioxy)benzene
- 3-butyl-4-bromo-5-(dibromomethylidene)-2(5H)-furanone
- 4-bromo-3-butyl-5-(dibromomethylene)furan-2(5H)-one
- 4-bromo-5-(dibromomethylene)-3-butyl-2(5H)-furanone
- 4-bromo-5-(methoxymethyl)-1,2-(methylenedioxy)benzene
- 6-bromopiperonyl methyl ether
- AC1L7KKS
- AC1Q6H1O
- AG-K-97887
- CHEMBL450196
- CTK2B0012
- fimbrolide (dibromo)
- NCI60_008273
- NSC626155
- SureCN6745453
- 34679-09-9
- DTXSID00956159
- 5-Bromo-6-(methoxymethyl)-2H-1,3-benzodioxole
- NSC-30055
- NSC30055
-
- Inchi: 1S/C9H9BrO3/c1-11-4-6-2-8-9(3-7(6)10)13-5-12-8/h2-3H,4-5H2,1H3
- InChI Key: DPUCLMCMWZBDCJ-UHFFFAOYSA-N
- SMILES: BrC1=CC2=C(C=C1COC)OCO2
Computed Properties
- Exact Mass: 243.97347
- Monoisotopic Mass: 243.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
- LogP: 2.32420
5-bromo-6-(methoxymethyl)-1,3-benzodioxole Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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